Cas no 2018710-48-8 (1-(3,3,3-trifluoropropyl)cyclopropane-1-sulfonyl chloride)

• Product Name: 1-(3,3,3-trifluoropropyl)cyclopropane-1-sulfonyl chloride
• CAS No: 2018710-48-8
• MF: C₆H₈ClF₃O₂S
• MW: 236.639730453491
• CID: 6279885
• PubChem ID: 165490510
• Update Time: 2025-10-29

1-(3,3,3-trifluoropropyl)cyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(3,3,3-trifluoropropyl)cyclopropane-1-sulfonyl chloride
• 2018710-48-8
• EN300-1143125

• Inchi： 1S/C6H8ClF3O2S/c7-13(11,12)5(1-2-5)3-4-6(8,9)10/h1-4H2
• InChI Key： MNZJQQRWUZPMQZ-UHFFFAOYSA-N
• SMILES： ClS(C1(CCC(F)(F)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 235.9885628g/mol
• Monoisotopic Mass: 235.9885628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(3,3,3-trifluoropropyl)cyclopropane-1-sulfonyl chloride

Comprehensive Overview of 1-(3,3,3-Trifluoropropyl)cyclopropane-1-sulfonyl chloride (CAS No. 2018710-48-8)

1-(3,3,3-Trifluoropropyl)cyclopropane-1-sulfonyl chloride (CAS No. 2018710-48-8) is a specialized organofluorine compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclopropane ring and a sulfonyl chloride functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly for designing enzyme inhibitors and receptor modulators due to its ability to enhance metabolic stability and binding affinity.

The compound's trifluoropropyl moiety is a key contributor to its lipophilicity and electron-withdrawing properties, which are critical in optimizing ADME (Absorption, Distribution, Metabolism, Excretion) profiles of target molecules. Recent studies highlight its utility in covalent drug design, where the sulfonyl chloride group enables selective binding to cysteine residues in proteins. This aligns with the growing demand for precision medicine and targeted therapies, addressing challenges like drug resistance in oncology and infectious diseases.

From an industrial perspective, 2018710-48-8 is synthesized via multistep organic reactions, often involving cyclopropanation followed by sulfonylation. Its purity and stability are rigorously controlled using advanced analytical techniques such as HPLC and NMR spectroscopy. Manufacturers emphasize scalability and green chemistry principles to reduce environmental impact, responding to the global push for sustainable chemical production.

Emerging trends in AI-driven molecular modeling have further amplified interest in this compound. Computational tools predict its reactivity in click chemistry and bioorthogonal reactions, accelerating the development of next-generation therapeutics. Frequently searched terms like "fluorinated building blocks" and "sulfonyl chloride applications" reflect its relevance in modern medicinal chemistry.

In summary, 1-(3,3,3-Trifluoropropyl)cyclopropane-1-sulfonyl chloride exemplifies the intersection of structural innovation and practical utility. Its role in advancing high-value chemical synthesis and addressing biomedical challenges positions it as a compound of enduring scientific and commercial importance.